1-(4-Hydroxy-3-methoxyphenyl)-2-(2-methoxyethyl)-6,8-dimethyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C23H23NO6
• Molecular Weight: 409.4 g/mol
• IUPAC Name: 1-(4-hydroxy-3-methoxyphenyl)-2-(2-methoxyethyl)-6,8-dimethyl-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C23H23NO6/c1-12-9-13(2)18-17(10-12)30-22-19(21(18)26)20(24(23(22)27)7-8-28-3)14-5-6-15(25)16(11-14)29-4/h5-6,9-11,20,25H,7-8H2,1-4H3
• InChI Key: JYNZHOXEHUWEIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)OC3=C(C2=O)C(N(C3=O)CCOC)C4=CC(=C(C=C4)O)OC)C

Description

This compound belongs to the 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione family, a class of polycyclic heterocycles with a fused chromene-pyrrole-dione core. Its structure features a 1-(4-hydroxy-3-methoxyphenyl) substituent at position 1, a 2-(2-methoxyethyl) group at position 2, and methyl groups at positions 6 and 7.

Synthesis of this compound is achieved via a one-pot multicomponent reaction involving methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoates, aryl aldehydes, and primary amines under mild conditions, as described in recent methodologies . This protocol allows for high functional group tolerance, enabling the incorporation of diverse substituents (e.g., alkyl, methoxy, halogens) into the scaffold .

Biological Activity

1-(4-Hydroxy-3-methoxyphenyl)-2-(2-methoxyethyl)-6,8-dimethyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a complex organic compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article reviews the current understanding of its biological properties, synthesis methods, and relevant case studies.

Chemical Structure and Properties

The compound's chemical formula is $C_{20}H_{24}O_4$ with a molecular weight of 328.402 g/mol. Its structure includes a chromeno-pyrrole backbone which is significant for its biological activity.

Property	Value
Molecular Formula	C20H24O4
Molecular Weight	328.402 g/mol
IUPAC Name	1-(4-Hydroxy-3-methoxyphenyl)-2-(2-methoxyethyl)-6,8-dimethyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
CAS Registry Number	36531-08-5

Biological Activity

The biological activity of this compound has been explored through various studies, revealing several potential therapeutic effects:

Antioxidant Activity :
Research indicates that compounds with a chromeno-pyrrole structure exhibit significant antioxidant properties. Antioxidants are crucial in combating oxidative stress and reducing the risk of chronic diseases such as cancer and cardiovascular disorders .

Antiviral Properties :
Notably, derivatives of chromeno-pyrroles have shown effectiveness against viral infections. For instance, certain compounds have been identified as inhibitors of the main protease (Mpro) of SARS-CoV-2, suggesting potential applications in antiviral therapies .

Glucokinase Activation :
Some studies have reported that chromeno[2,3-c]pyrrole derivatives can act as glucokinase activators. This property is particularly relevant for the management of diabetes as glucokinase plays a vital role in glucose metabolism and insulin regulation .

Synthesis Methods

The synthesis of 1-(4-Hydroxy-3-methoxyphenyl)-2-(2-methoxyethyl)-6,8-dimethyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione can be achieved through multicomponent reactions. A recent study demonstrated an efficient one-pot synthesis method yielding high purity and good yields (43% to 86%) across various substituents under mild conditions .

Case Studies

• Antioxidant Effects : A study conducted on a series of chromeno-pyrrole derivatives demonstrated their ability to scavenge free radicals effectively. The results indicated that these compounds could reduce oxidative stress markers in vitro and in vivo models .
• Antiviral Efficacy : In vitro assays showed that specific derivatives inhibited viral replication in cell cultures infected with SARS-CoV-2. The mechanism was attributed to the inhibition of the viral protease essential for viral replication .

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional diversity within the 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione family is vast. Below is a comparative analysis of the target compound with structurally analogous derivatives:

Table 1: Structural and Functional Comparison

Compound Name	Substituents (Positions 1 & 2)	Additional Features	Key Data	References
Target Compound	1: 4-Hydroxy-3-methoxyphenyl 2: 2-Methoxyethyl	6,8-Dimethyl	Synthesized in 43–86% yield via multicomponent reaction; purity >95%
2-(2-Hydroxyethyl)-5,7-dimethyl-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione	1: 3,4,5-Trimethoxyphenyl 2: 2-Hydroxyethyl	5,7-Dimethyl	Mp: 195–197°C; IR (1711 cm⁻¹, C=O); NMR data confirmed regiochemistry
1-(4-Hydroxy-3-methoxyphenyl)-2-(5-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione	1: 4-Hydroxy-3-methoxyphenyl 2: 5-Methylpyridin-2-yl	—	ChemSpider ID: 627050-38-8; molecular weight: ~437.4 g/mol
2-Phenyl-5,6-dihydropyrano[2,3-c]pyrrole-4,7-dione	2: Phenyl	Pyrano-pyrrole-dione core (no chromene)	Synthesized via condensation; minimal steric hindrance due to planar pyrano ring

Key Findings :

Substituent Effects on Reactivity :

• The 2-methoxyethyl group in the target compound improves solubility compared to bulkier aryl substituents (e.g., 3,4,5-trimethoxyphenyl in ).
• Electron-withdrawing groups (e.g., halogens) on position 1 reduce reaction time during synthesis, while electron-donating groups (e.g., methoxy) require extended heating .

Biological Relevance: While biological data for the target compound are pending, analogs like 2-(2-hydroxyethyl)-5,7-dimethyl-1-(3,4,5-trimethoxyphenyl)-... are prioritized for their structural similarity to natural products with antitumor activity .

Synthetic Accessibility :

• The target compound’s synthesis (43–86% yield) is comparable to other derivatives (e.g., 52% yield for ), but its regioselectivity is influenced by the steric bulk of the 4-hydroxy-3-methoxyphenyl group .